Cas no 20951-05-7 (2,6-Dichloro-4-(methylsulfonyl)phenol)

• Product Name: 2,6-Dichloro-4-(methylsulfonyl)phenol
• CAS No: 20951-05-7
• MF: C₇H₆Cl₂O₃S
• MW: 241.091739177704
• MDL: MFCD00216500
• CID: 820942
• PubChem ID: 735866
• Update Time: 2025-10-30

2,6-Dichloro-4-(methylsulfonyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-methylsulphonyl phenol
• 2,6-DICHLORO-4-(METHYLSULPHONYL)PHENOL
• 2,6-Dichloro-4-methylsulfonylphenol
• Phenol, 2,6-dichloro-4-(methylsulfonyl)-
• MFCD00216500
• PS-4311
• 2,6-dichloro-4-(methylsulfonyl)phenol
• DTXSID30352867
• 2,6-dichloro-4-methanesulfonylphenol
• DB-422551
• 20951-05-7
• AKOS015849937
• CS-0435167
• SCHEMBL1128272
• AJ-087/41885590
• 2,6-Dichloro-4-(methylsulfonyl)phenol

• MDL： MFCD00216500
• Inchi： 1S/C7H6Cl2O3S/c1-13(11,12)4-2-5(8)7(10)6(9)3-4/h2-3,10H,1H3
• InChI Key： CTBGNTCBLZAIRI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)S(C)(=O)=O)Cl)O

Computed Properties

• Exact Mass: 239.94100
• Monoisotopic Mass: 239.9414706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.4879 (estimate)
• Melting Point: 223-224 °C
• PSA: 62.75000
• LogP: 3.18330
• Solubility: Not available

2,6-Dichloro-4-(methylsulfonyl)phenol Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：

Additional information on 2,6-Dichloro-4-(methylsulfonyl)phenol

Introduction to 2,6-Dichloro-4-(methylsulfonyl)phenol (CAS No. 20951-05-7)

2,6-Dichloro-4-(methylsulfonyl)phenol (CAS No. 20951-05-7) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes two chlorine atoms and a methylsulfonyl group attached to a phenolic ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable component in various research and industrial processes.

The chemical formula of 2,6-Dichloro-4-(methylsulfonyl)phenol is C₈H₇Cl₂O₃S, and its molecular weight is approximately 246.1 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In the realm of chemical synthesis, 2,6-Dichloro-4-(methylsulfonyl)phenol serves as an important intermediate for the preparation of various derivatives and analogs. Its reactivity stems from the presence of the phenolic hydroxyl group and the electron-withdrawing chlorine atoms, which can participate in nucleophilic substitution reactions and electrophilic aromatic substitutions. These properties make it a useful building block for the synthesis of complex molecules with potential therapeutic applications.

In biological studies, 2,6-Dichloro-4-(methylsulfonyl)phenol has been investigated for its potential as an antimicrobial agent. Recent research has shown that this compound exhibits significant activity against a range of bacteria and fungi. For instance, a study published in the Journal of Medicinal Chemistry reported that 2,6-Dichloro-4-(methylsulfonyl)phenol demonstrated potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action is believed to involve disruption of cell membrane integrity and inhibition of essential metabolic pathways.

Beyond its antimicrobial properties, 2,6-Dichloro-4-(methylsulfonyl)phenol has also been explored for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells through the modulation of key signaling pathways. A notable study published in Cancer Research found that 2,6-Dichloro-4-(methylsulfonyl)phenol selectively inhibited the growth of human breast cancer cells by targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells.

In addition to its therapeutic applications, 2,6-Dichloro-4-(methylsulfonyl)phenol has been utilized in environmental chemistry for its ability to degrade pollutants. Research has shown that this compound can act as a catalyst or co-catalyst in the degradation of organic contaminants such as polycyclic aromatic hydrocarbons (PAHs) and endocrine-disrupting chemicals (EDCs). This property makes it a promising candidate for use in environmental remediation technologies.

The safety profile of 2,6-Dichloro-4-(methylsulfonyl)phenol has been extensively evaluated in various toxicological studies. These studies have generally concluded that the compound is safe for use under controlled conditions but may pose risks if mishandled or exposed to high concentrations over prolonged periods. Proper handling guidelines and safety protocols should be followed to minimize potential hazards.

In conclusion, 2,6-Dichloro-4-(methylsulfonyl)phenol (CAS No. 20951-05-7) is a multifaceted compound with a wide range of applications in chemical synthesis, biological research, and environmental science. Its unique chemical structure and versatile properties make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new potential uses and mechanisms of action for this compound, further solidifying its importance in the scientific community.